Cas no 160611-51-8 (POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED)

• Product Name: POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED
• CAS No: 160611-51-8
• MF: C₃₀H₄₂O₅
• MW: 482.65148973465
• CID: 160269
• Update Time: 2025-06-12

POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, telomer with ethenylbenzene and (1-methylethyl)benzene, cyclohexyl 1-methylethyl ester
• 2,5-furandione,telomerwithethenylbenzeneand(1-methylethyl)benzene,cyclohe
• xyl1-methylethylester
• 2,5-Furandione, telomer with ethenylbenzene and (1-methylethyl)benzene, cyclohexyl 1-methyleth...
• I-PR ESTER, CUMENE TERMINAT
• isopropyl ester, cum
• ISOPROPYL ESTER, CUMENE TERMINATED
• POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL
• poly(styrene-co-maleic anhydride), partial cyclohexyl
• POLY(STYRENE-CO-MALEIC ACID), PARTIAL CY CLOHEXYL/I-PR ESTER, CUMENE TERMINAT
• POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED
• poly(styrene-co-maleic anhydride), partial cyclohexyl/isopropyl ester, cumene terminated
• POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED ISO 9001：2015 REACH

• Inchi： 1S/C9H12.C8H8.C6H12O.C4H2O3.C3H8O/c1-8(2)9-6-4-3-5-7-9;1-2-8-6-4-3-5-7-8;7-6-4-2-1-3-5-6;5-3-1-2-4(6)7-3;1-3(2)4/h3-8H,1-2H3;2-7H,1H2;6-7H,1-5H2;1-2H;3-4H,1-2H3
• InChI Key： SCJDHZWJCVZUQL-UHFFFAOYSA-N
• SMILES： C(O)(C)C.OC1CCCCC1.C(C1C=CC=CC=1)(C)C.C(C1C=CC=CC=1)=C.O=C1C=CC(=O)O1

Experimental Properties

• Color/Form: White powder
• Melting Point: 160-170 °C(lit.)
• Solubility: ketones, ethers and alkali: soluble
• Solubility: Soluble in ketone, ether, base

POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED

Professional Introduction to POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED (CAS No. 160611-51-8)

POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED, identified by the chemical abstracts service number CAS No. 160611-51-8, is a specialized polymer compound that has garnered significant attention in the field of advanced materials and industrial applications. This polymer is a copolymer of styrene and maleic acid, featuring partial esterification with cyclohexyl and isopropyl groups, and terminated with cumene. The unique structure of this polymer imparts a range of desirable properties that make it suitable for diverse applications, particularly in the realms of adhesives, coatings, and specialty chemicals.

The synthesis of POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED involves a meticulous process that ensures the precise incorporation of the various monomers and functional groups. The copolymerization of styrene and maleic acid provides a backbone that is both rigid and flexible, while the partial esterification with cyclohexyl and isopropyl groups enhances thermal stability and mechanical strength. The cumene termination further refines the polymer's properties, making it particularly effective in applications where reactivity and compatibility are critical.

Recent research has highlighted the potential of this polymer in various high-tech applications. For instance, studies have demonstrated its effectiveness as an additive in advanced composites, where it improves interfacial adhesion between different materials. This property is particularly valuable in aerospace and automotive industries, where lightweight yet strong materials are essential for fuel efficiency and performance.

In addition to its use in composites, POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED has shown promise in the development of smart materials. Researchers have explored its use in sensors and actuators, where its ability to undergo reversible changes in response to external stimuli makes it an ideal candidate. These stimuli can include temperature fluctuations, pH changes, or even mechanical stress, depending on the specific application.

The chemical structure of this polymer also lends itself to biodegradability studies. While traditional polymers are known for their persistence in the environment, the incorporation of biodegradable monomers like maleic acid offers a pathway to more sustainable materials. Current research is focused on optimizing the degradation rate while maintaining the desirable mechanical properties of the polymer. This balance is crucial for applications where environmental impact is a significant consideration.

Another area where this polymer has found utility is in pharmaceutical formulations. The ability to modify the polymer's structure allows for tailored release profiles of active ingredients. This makes it an attractive candidate for drug delivery systems where controlled release is essential for efficacy and safety. Preliminary studies have shown promising results in using this polymer for delivering anti-inflammatory agents and other therapeutic compounds.

The industrial production of POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED requires careful control over reaction conditions to ensure consistency and quality. Advances in polymerization techniques have enabled more precise control over molecular weight distribution and functional group incorporation. These improvements have not only enhanced the performance of the polymer but also reduced production costs, making it more accessible for widespread use.

In conclusion, POLY(STYRENE-CO-MALEIC ACID), PARTIAL CYCLOHEXYL/ISOPROPYL ESTER, CUMENE TERMINATED (CAS No. 160611-51-8) is a versatile polymer with a wide range of applications across multiple industries. Its unique structure and properties make it an invaluable material for advanced composites, smart materials, biodegradable formulations, and pharmaceuticals. As research continues to uncover new uses for this polymer, its importance in modern technology is likely to grow even further.